Cas no 50539-45-2 (1H-Pyrrole-2,5-dione,1-[4-(phenylamino)-1-naphthalenyl]-)

1H-Pyrrole-2,5-dione,1-[4-(phenylamino)-1-naphthalenyl]- is a specialized organic compound featuring a naphthalene core linked to a pyrrole-2,5-dione moiety via a phenylamino bridge. This structure imparts unique electronic and steric properties, making it valuable in materials science and pharmaceutical research. The conjugated system enhances its potential as a building block for optoelectronic materials, such as organic semiconductors or fluorescent dyes, due to its extended π-electron delocalization. The phenylamino group further improves solubility and reactivity, facilitating derivatization for tailored applications. Its rigid framework also suggests utility in designing molecular probes or bioactive compounds, where structural precision is critical. The compound's synthetic versatility and functional group compatibility underscore its relevance in advanced chemical research.

1H-Pyrrole-2,5-dione,1-[4-(phenylamino)-1-naphthalenyl]- structure

50539-45-2 structure

Product Name:1H-Pyrrole-2,5-dione,1-[4-(phenylamino)-1-naphthalenyl]-

CAS No:50539-45-2

MF:C₂₀H₁₄N₂O₂

MW:314.337364673615

MDL:MFCD00042694

CID:373938

PubChem ID:121973

Update Time:2025-07-02

1H-Pyrrole-2,5-dione,1-[4-(phenylamino)-1-naphthalenyl]- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrole-2,5-dione,1-[4-(phenylamino)-1-naphthalenyl]-
- 1-(4-anilinonaphthalen-1-yl)pyrrole-2,5-dione
- N-Maleimido-N`-phenyl-1,4-Naphthalenediamine
- N-(4-Anilino-1-naphthyl)maleimide
- Q27264113
- CS-0535022
- 1-(4-(Phenylamino)naphthalen-1-yl)-1H-pyrrole-2,5-dione
- 1-(4-(Phenylamino)naphthyl)-1H-pyrrole-2,5-dione
- FT-0702198
- EINECS 256-618-8
- HY-D1526
- 67CW54468C
- N-(1-ANILINONAPHTHYL-4)-MALEIMIDE
- UNII-67CW54468C
- DTXSID30198545
- AS-61619
- 50539-45-2
- 1-[4-(phenylamino)naphthalen-1-yl]-2,5-dihydro-1H-pyrrole-2,5-dione
- D96057
- SCHEMBL38316
- n-(1-anilinonaphthyl-4) maleimide
- NS00032073
- N-(1-anilinonaphthalyl)-4-maleimide
- 1H-Pyrrole-2,5-dione, 1-(4-(phenylamino)-1-naphthalenyl)-
- AKOS015902978
- 1-[4-(PHENYLAMINO)NAPHTHALEN-1-YL]PYRROLE-2,5-DIONE
- DA-69352
- DUFUXAHBRPMOFG-UHFFFAOYSA-N
- MDL： MFCD00042694
- Inchi： 1S/C20H14N2O2/c23-19-12-13-20(24)22(19)18-11-10-17(15-8-4-5-9-16(15)18)21-14-6-2-1-3-7-14/h1-13,21H
- InChI Key： DUFUXAHBRPMOFG-UHFFFAOYSA-N
- SMILES： O=C1C=CC(N1C1=CC=C(C2C=CC=CC=21)NC1C=CC=CC=1)=O

Computed Properties

Exact Mass: 314.10600
Monoisotopic Mass: 314.106
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 24
Rotatable Bond Count: 3
Complexity: 506
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.8
Topological Polar Surface Area: 49.4A^2

Experimental Properties

Color/Form: powder
Density: 1.2303 (rough estimate)
Melting Point: 207 °C
Boiling Point: 454.02°C (rough estimate)
Flash Point: 269.3°C
Refractive Index: 1.5700 (estimate)
PSA: 49.41000
LogP: 4.15080
Solubility: Not determined

1H-Pyrrole-2,5-dione,1-[4-(phenylamino)-1-naphthalenyl]- Security Information

WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36
FLUKA BRAND F CODES：8-10-21
Hazardous Material Identification：
Risk Phrases：R36/37/38

1H-Pyrrole-2,5-dione,1-[4-(phenylamino)-1-naphthalenyl]- Customs Data

HS CODE：2925190090
Customs Data：

China Customs Code:
2925190090

Overview:

2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

1H-Pyrrole-2,5-dione,1-[4-(phenylamino)-1-naphthalenyl]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD140666-1g	1-(4-(Phenylamino)naphthalen-1-yl)-1H-pyrrole-2,5-dione	50539-45-2	95+%	1g	￥3752.0	2024-04-18
Chemenu	CM263958-1g	1-(4-(Phenylamino)naphthalen-1-yl)-1H-pyrrole-2,5-dione	50539-45-2	95%	1g	$688	2024-07-16
eNovation Chemicals LLC	D765671-100mg	N-(1-ANILINONAPHTHYL-4)-MALEIMIDE	50539-45-2	99%	100mg	$360	2025-02-19
eNovation Chemicals LLC	D765671-500mg	N-(1-ANILINONAPHTHYL-4)-MALEIMIDE	50539-45-2	99%	500mg	$1205	2025-02-19
eNovation Chemicals LLC	D765671-500mg	N-(1-ANILINONAPHTHYL-4)-MALEIMIDE	50539-45-2	99%	500mg	$1205	2025-02-25
eNovation Chemicals LLC	D765671-100mg	N-(1-ANILINONAPHTHYL-4)-MALEIMIDE	50539-45-2	99%	100mg	$360	2025-02-25
SHENG KE LU SI SHENG WU JI SHU	sc-211974-10 mg	N-(4-Anilino-1-naphthyl)maleimide,	50539-45-2		10mg	￥6092.00	2023-05-31
SHENG KE LU SI SHENG WU JI SHU	sc-211974-10mg	N-(4-Anilino-1-naphthyl)maleimide,	50539-45-2		10mg	￥6092.00	2023-09-05
eNovation Chemicals LLC	D765671-100mg	N-(1-ANILINONAPHTHYL-4)-MALEIMIDE	50539-45-2	99%	100mg	$360	2024-06-06
eNovation Chemicals LLC	D765671-500mg	N-(1-ANILINONAPHTHYL-4)-MALEIMIDE	50539-45-2	99%	500mg	$1205	2024-06-06

1H-Pyrrole-2,5-dione,1-[4-(phenylamino)-1-naphthalenyl]- Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:50539-45-2)N-(1-ANILINONAPHTHYL-4)-MALEIMIDE

Order Number:sfd3747

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:33

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

1H-Pyrrole-2,5-dione,1-[4-(phenylamino)-1-naphthalenyl]- Related Literature

1. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
2. Excess electrons in lithium–ethylamine solutions—density, electrical conductivity and EPR studies

Phys. Chem. Chem. Phys., 1999,1, 3561-3565
3. Fe3O4@PANI: a magnetic polyaniline nanomaterial for highly efficient and handy enrichment of intact N-glycopeptides†‡

Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
4. Enantiomerically pure 1,3,2-dioxaborolanes: new reagents for the hydroboration of alkynes

Chem. Commun., 1998, 2651-2652
5. Excimer–monomer switch: a reaction-based approach for selective detection of fluoride†

Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592

50539-45-2 (1H-Pyrrole-2,5-dione,1-[4-(phenylamino)-1-naphthalenyl]-) Related Products

Recommended suppliers